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Compound of Interest

Compound Name: Tetromycin C1

Cat. No.: B2788044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetromycin C1 is a polyketide antibiotic produced by Streptomyces sp. that demonstrates

bacteriostatic activity against a range of bacteria.[1] As with many antibiotics in the tetracycline

class, its mechanism of action involves the inhibition of protein synthesis in bacteria.[2][3][4]

Proper preparation and storage of Tetromycin C1 solutions are critical to ensure its stability

and efficacy in research and drug development applications. These application notes provide

detailed protocols for the preparation and storage of Tetromycin C1 solutions, as well as

methods for determining its solubility and stability.

Data Presentation
Table 1: Tetromycin C1 Physical and Chemical
Properties

Property Value

Molecular Formula C₅₀H₆₄O₁₄

Appearance Colorless acicular crystal

CAS Number 205433-82-5

Source: PubChem, MedChemExpress[5]
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Table 2: Recommended Storage Conditions for
Tetromycin C1

Form
Storage
Temperature

Duration Notes

Powder -20°C 3 years
Protect from light and

moisture.

4°C 2 years
Protect from light and

moisture.

In Solvent -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

Source: InvivoChem

Table 3: Solubility of Tetromycin C1
Solvent Quantitative Data Notes

DMSO

Data not available. It is

suggested that it may dissolve

in DMSO.

It is recommended to

determine the specific solubility

for your lot of Tetromycin C1.

Ethanol Data not available.

Water Data not available.

DMF Data not available.

Note: Specific quantitative solubility data for Tetromycin C1 is not readily available in the

public domain. It is highly recommended that researchers determine the solubility for their

specific experimental needs.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Tetromycin C1 Stock
Solution in DMSO
Materials:

Tetromycin C1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Analytical balance

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure:

Preparation: In a sterile environment, such as a laminar flow hood, allow the Tetromycin C1
powder and DMSO to equilibrate to room temperature.

Weighing: Accurately weigh the desired amount of Tetromycin C1 powder using an

analytical balance. For a 10 mM stock solution, you will need 8.89 mg of Tetromycin C1 for

1 mL of DMSO.

Dissolving: Add the weighed Tetromycin C1 powder to a sterile tube. Add the appropriate

volume of DMSO.

Mixing: Vortex the solution until the Tetromycin C1 powder is completely dissolved. Gentle

warming in a 37°C water bath may aid in dissolution if necessary.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.
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Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months). Protect from light.

Protocol 2: Determination of Tetromycin C1 Solubility
Objective: To determine the solubility of Tetromycin C1 in a specific solvent.

Materials:

Tetromycin C1 powder

Selected solvent (e.g., DMSO, ethanol, water)

Analytical balance

Vortex mixer

Centrifuge

Spectrophotometer or HPLC system

Procedure:

Preparation of Saturated Solution: Add an excess amount of Tetromycin C1 powder to a

known volume of the solvent in a tube.

Equilibration: Vortex the mixture vigorously for several minutes and then allow it to

equilibrate at a constant temperature (e.g., room temperature or 37°C) for several hours to

ensure saturation.

Separation: Centrifuge the suspension at high speed to pellet the undissolved solid.

Quantification: Carefully remove a known volume of the supernatant and dilute it with the

solvent. Measure the concentration of Tetromycin C1 in the diluted supernatant using a

spectrophotometer (if the molar absorptivity is known) or by HPLC with a standard curve.

Calculation: Calculate the solubility in mg/mL or mM based on the measured concentration

and the dilution factor.
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Protocol 3: Stability Assessment of Tetromycin C1
Solution by HPLC
Objective: To assess the stability of a Tetromycin C1 solution over time under specific storage

conditions.

Materials:

Prepared Tetromycin C1 stock solution

HPLC system with a suitable detector (e.g., UV-Vis)

Appropriate HPLC column (e.g., C18)

Mobile phase (to be optimized for Tetromycin C1)

Incubators or storage chambers at desired temperatures

Procedure:

Initial Analysis (Time 0): Immediately after preparing the Tetromycin C1 solution, perform an

HPLC analysis to determine the initial concentration and purity. This will serve as the

baseline.

Storage: Store aliquots of the solution under the desired conditions (e.g., -20°C, 4°C, room

temperature, protected from light, exposed to light).

Time-Point Analysis: At predetermined time points (e.g., 24 hours, 48 hours, 1 week, 1

month), remove an aliquot from each storage condition and analyze it by HPLC.

Data Analysis: Compare the peak area of Tetromycin C1 at each time point to the initial

peak area to determine the percentage of degradation. Also, observe the appearance of any

new peaks, which may indicate degradation products.

Conclusion: Determine the stability of the solution based on the percentage of the parent

compound remaining over time. A common threshold for stability is when the concentration

of the active compound remains above 90% of its initial concentration.
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Caption: Mechanism of action of Tetromycin C1 on the bacterial ribosome.
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Caption: Workflow for Tetromycin C1 solution preparation and stability testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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